N-benzyl-N'-[2-(pyridin-2-ylthio)ethyl]sulfamide

• IUPAC Name: N-(benzylsulfamoyl)-2-pyridin-2-ylsulfanylethanamine
• InChI: InChI=1S/C14H17N3O2S2/c18-21(19,17-12-13-6-2-1-3-7-13)16-10-11-20-14-8-4-5-9-15-14/h1-9,16-17H,10-12H2
• InChI Key: JOOYPNWSAUTXFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNS(=O)(=O)NCCSC2=CC=CC=N2
• Molecular Formula: C14H17N3O2S2
• Molecular Weight: 323.4 g/mol

Description

N-benzyl-N'-[2-(pyridin-2-ylthio)ethyl]sulfamide, also known as BPTES, is a small molecule inhibitor that targets the glutaminase enzyme. Glutaminase is an enzyme that catalyzes the conversion of glutamine to glutamate, which is a key step in the process of cancer cell metabolism. BPTES has been shown to be an effective inhibitor of glutaminase, and has potential applications in cancer research and therapy.

Mechanism of Action

N-benzyl-N'-[2-(pyridin-2-ylthio)ethyl]sulfamide works by binding to the active site of glutaminase, preventing it from catalyzing the conversion of glutamine to glutamate. This disrupts the metabolic pathways that are involved in cancer cell growth and proliferation, leading to cell death. This compound has been shown to be a selective inhibitor of glutaminase, with little effect on other enzymes or metabolic pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in cancer cells. It disrupts the balance of amino acid metabolism, leading to decreased levels of glutamate and other metabolites. This in turn leads to decreased levels of ATP and other energy sources, which can lead to cell death. This compound has also been shown to induce autophagy, a process by which cells degrade and recycle their own components.

Advantages and Limitations for Lab Experiments

One advantage of N-benzyl-N'-[2-(pyridin-2-ylthio)ethyl]sulfamide is its selectivity for glutaminase, which makes it a useful tool for studying the role of this enzyme in cancer metabolism. However, this compound has some limitations as well. It is relatively unstable and can break down over time, which can complicate experiments. In addition, its effectiveness can vary depending on the type of cancer cell being studied, which can make it difficult to generalize results.

Future Directions

There are a number of potential future directions for research on N-benzyl-N'-[2-(pyridin-2-ylthio)ethyl]sulfamide. One area of interest is the development of more stable and potent inhibitors of glutaminase, which could have greater efficacy in cancer therapy. Another area of interest is the use of this compound in combination with other cancer therapies, such as chemotherapy or immunotherapy, to enhance their effectiveness. Finally, there is interest in exploring the role of glutaminase and other metabolic pathways in other diseases, such as neurodegenerative disorders.

Synthesis Methods

N-benzyl-N'-[2-(pyridin-2-ylthio)ethyl]sulfamide can be synthesized using a multi-step process that involves the reaction of 2-bromoethyl pyridine with thiourea, followed by reaction with benzylamine and treatment with sulfuric acid. This method has been described in detail in the scientific literature, and has been used to produce this compound for research purposes.

Scientific Research Applications

N-benzyl-N'-[2-(pyridin-2-ylthio)ethyl]sulfamide has been used extensively in cancer research, particularly in studies of the metabolic pathways that are involved in cancer cell growth and proliferation. Glutaminase is a key enzyme in these pathways, and this compound has been shown to be an effective inhibitor of this enzyme in a variety of cancer cell lines. This compound has also been used in animal models of cancer, where it has demonstrated efficacy in inhibiting tumor growth.